Cas no 2060051-12-7 (2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide)

• Product Name: 2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide
• CAS No: 2060051-12-7
• MF: C₈H₁₃N₃O₃S
• MW: 231.27212023735
• MDL: MFCD30535769
• CID: 4635677
• PubChem ID: 17787687
• Update Time: 2025-05-25

2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide
• 1H-Imidazole-1-sulfonamide, 2-ethyl-5-formyl-N,N-dimethyl-
• 2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide

• MDL： MFCD30535769
• Inchi： 1S/C8H13N3O3S/c1-4-8-9-5-7(6-12)11(8)15(13,14)10(2)3/h5-6H,4H2,1-3H3
• InChI Key： HKSCPYHWJZLHGC-UHFFFAOYSA-N
• SMILES： C1(CC)N(S(N(C)C)(=O)=O)C(C=O)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles 1-sulfamoyl-1,2,3-triazoles

Additional information on 2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide

2-Ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2060051-12-7, commonly referred to as 2-Ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of imidazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a sulfonamide group further enhances its functional versatility, making it a valuable molecule in drug discovery and chemical synthesis.

The structural complexity of 2-Ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide lies in its unique arrangement of substituents. The imidazole ring is substituted with an ethyl group at the 2-position, a formyl group at the 5-position, and a dimethylamino sulfonamide group at the 1-position. This configuration not only imparts stability to the molecule but also facilitates various chemical reactions, making it amenable to further functionalization. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most intriguing aspects of this compound is its ability to participate in sulfur-based chemistry. The sulfonamide group is known for its strong electron-withdrawing properties, which can significantly influence the electronic environment of the imidazole ring. This makes it an excellent candidate for exploring reactivity under different reaction conditions. For instance, researchers have demonstrated that this compound can undergo nucleophilic substitution reactions with various amine derivatives, leading to the formation of novel imidazole-based sulfonamides with potential therapeutic applications.

In terms of synthesis, 2-Ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide can be prepared through a multi-step process involving imidazole ring formation, substitution reactions, and sulfonation. The key challenge lies in achieving high yields while maintaining the integrity of the sensitive functional groups. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for its synthesis, reducing both cost and environmental impact.

The application potential of this compound extends beyond traditional chemical synthesis. Its ability to act as a ligand in metalloorganic complexes has opened new avenues in catalysis and materials science. For example, studies have shown that it can coordinate with transition metals such as copper and nickel, forming stable complexes that exhibit catalytic activity in oxidation reactions. This property makes it a promising candidate for industrial applications in fine chemical synthesis.

From a pharmacological perspective, 2-Ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide has shown promise as a lead compound in drug discovery programs targeting various diseases. Its unique structure allows for modulation of biological pathways involved in inflammation, cancer, and infectious diseases. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with these conditions, suggesting potential therapeutic benefits.

In conclusion, CAS No. 2060051-12-7 represents a versatile and intriguing chemical entity with diverse applications across multiple disciplines. Its structural features, reactivity, and pharmacological properties make it a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.